Cas no 1000052-58-3 (2-Propenoic acid, 3-(4-chloro-2-fluorophenyl)-, methyl ester, (2E)-)

• Product Name: 2-Propenoic acid, 3-(4-chloro-2-fluorophenyl)-, methyl ester, (2E)-
• CAS No: 1000052-58-3
• MF: C₁₀H₈ClFO₂
• MW: 214.620725631714
• CID: 5892158
• PubChem ID: 112698981
• Update Time: 2025-06-11

2-Propenoic acid, 3-(4-chloro-2-fluorophenyl)-, methyl ester, (2E)- Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid, 3-(4-chloro-2-fluorophenyl)-, methyl ester, (2E)-
• 1000052-58-3
• methyl (2E)-3-(4-chloro-2-fluorophenyl)prop-2-enoate
• EN300-6491180
• Methyl (E)-3-(4-chloro-2-fluorophenyl)prop-2-enoate

• Inchi： 1S/C10H8ClFO2/c1-14-10(13)5-3-7-2-4-8(11)6-9(7)12/h2-6H,1H3/b5-3+
• InChI Key： OCGRVPULGVALNH-HWKANZROSA-N
• SMILES： C(OC)(=O)/C=C/C1=CC=C(Cl)C=C1F

Computed Properties

• Exact Mass: 214.0196853g/mol
• Monoisotopic Mass: 214.0196853g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 26.3Ų

Additional information on 2-Propenoic acid, 3-(4-chloro-2-fluorophenyl)-, methyl ester, (2E)-

Comprehensive Overview of 2-Propenoic acid, 3-(4-chloro-2-fluorophenyl)-, methyl ester, (2E)- (CAS No. 1000052-58-3)

The compound 2-Propenoic acid, 3-(4-chloro-2-fluorophenyl)-, methyl ester, (2E)-, identified by its CAS No. 1000052-58-3, is a specialized chemical entity widely utilized in pharmaceutical and agrochemical research. This ester derivative, featuring a chloro-fluorophenyl moiety, exhibits unique reactivity and selectivity, making it a valuable intermediate in synthetic chemistry. Its (2E)-configuration further enhances its stereochemical significance, particularly in applications requiring precise molecular geometry.

In recent years, the demand for fluorinated and chlorinated aromatic compounds has surged due to their enhanced bioavailability and metabolic stability. Researchers frequently search for terms like "synthesis of fluorophenyl acrylates" or "applications of (2E)-configured esters," reflecting growing interest in this niche. The compound’s structural features align with trends in green chemistry, as its efficient synthesis often employs catalytic methods to minimize waste.

From a technical perspective, 2-Propenoic acid, 3-(4-chloro-2-fluorophenyl)-, methyl ester, (2E)- is characterized by its high purity (>98%) and stability under standard storage conditions. Analytical techniques such as HPLC and NMR are commonly employed to verify its identity and quality. These methods address frequent user queries like "how to analyze fluorophenyl esters" or "quality control for CAS 1000052-58-3."

The compound’s versatility extends to its role in polymer science, where it serves as a monomer for functionalized materials. Searches for "acrylic esters in polymer modification" highlight this application. Additionally, its electron-withdrawing groups (chloro and fluoro) make it a candidate for photoactive materials, a hot topic in renewable energy research.

Regulatory compliance is another critical aspect. While not classified as hazardous, proper handling guidelines for methyl esters and halogenated compounds are often sought after. FAQs like "safety data for 3-(4-chloro-2-fluorophenyl) acrylates" underscore the need for accessible technical documentation.

In summary, CAS No. 1000052-58-3 represents a intersection of innovation and practicality, catering to diverse scientific inquiries. Its relevance to drug discovery, material science, and sustainable chemistry ensures its continued prominence in research databases and commercial catalogs.